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Compound of Interest

Compound Name: z-glu-otbu

Cat. No.: B554398 Get Quote

Z-Glu-OtBu is a derivative of the amino acid L-glutamic acid. Its structure is characterized by

two key protecting groups:

Z-group (Benzyloxycarbonyl): This group is attached to the α-amino group of the glutamic

acid backbone. It serves to prevent the amino group from participating in unwanted side

reactions during peptide synthesis.[1]

OtBu group (tert-butyl ester): This group protects the α-carboxyl group of glutamic acid. The

bulky tert-butyl group provides steric hindrance, preventing this carboxyl group from reacting

out of turn.

It is important to distinguish Z-Glu-OtBu (CAS 5891-45-2), where the tert-butyl ester is on the

α-carboxyl group, from its isomer, Z-Glu(OtBu)-OH (CAS 3886-08-6), where the tert-butyl ester

is on the γ-carboxyl group.[1][2] This guide focuses on the former. The presence of these

protecting groups allows for the selective formation of peptide bonds involving the unprotected

γ-carboxyl group.
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Caption: Chemical structure of Z-Glu-OtBu.

Physicochemical Properties
Z-Glu-OtBu is typically supplied as a white crystalline powder.[2][3] Its key physicochemical

properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 5891-45-2

Molecular Formula C17H23NO6

Molecular Weight 337.37 g/mol

Appearance White crystalline powder

Melting Point 81.0 to 85.0 °C

Boiling Point 522.6 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Storage Conditions 2-8°C

Synthesis of Z-Glu-OtBu
The synthesis of Z-Glu-OtBu is typically achieved through a multi-step process involving the

protection of the functional groups of L-glutamic acid. A general synthetic workflow is outlined

below.

Experimental Protocol: General Synthesis
The synthesis involves the esterification of glutamic acid with benzyl alcohol and tert-butyl

alcohol. This process requires the use of an esterification catalyst such as

dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The

reaction is carried out in a suitable solvent, and the final product is purified through filtration or

extraction.
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L-Glutamic Acid

Protection of α-amino group with Z-group (e.g., Benzyl chloroformate)

Z-Glu

Protection of α-carboxyl group with OtBu-group (e.g., Isobutylene)

Z-Glu-OtBu
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Caption: General workflow for the synthesis of Z-Glu-OtBu.

Applications in Peptide Synthesis
Z-Glu-OtBu is a valuable building block in peptide synthesis, particularly in Solid-Phase

Peptide Synthesis (SPPS). Its protected functional groups allow for the controlled, stepwise

addition of amino acids to a growing peptide chain attached to a solid resin support.

Role in Solid-Phase Peptide Synthesis (SPPS)
In SPPS, Z-Glu-OtBu, with its protected amino and α-carboxyl groups, can be incorporated

into a growing peptide chain. The unprotected γ-carboxyl group is activated and coupled to the

free amino group of the peptide-resin. Following this coupling step, the Z-group of the newly

added glutamic acid residue is selectively removed (deprotection), revealing a new free amino

group ready for the next coupling cycle. This iterative process of coupling and deprotection

allows for the synthesis of a desired peptide sequence.
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Solid Support

One Coupling Cycle

Resin-NH2

1. Coupling:
Activate γ-COOH of Z-Glu-OtBu

React with Resin-NH2

Wash

2. Deprotection:
Remove Z-group

Wash

Next amino acid
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Caption: Simplified workflow of Z-Glu-OtBu in SPPS.

Safety and Handling
While Z-Glu-OtBu has low toxicity, it is important to handle it with care in a laboratory setting.

Standard safety protocols should be followed, including the use of personal protective

equipment to avoid contact with eyes and skin.

In summary, Z-Glu-OtBu is a cornerstone reagent for chemists and pharmaceutical scientists,

enabling the precise construction of complex peptides for research and therapeutic
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applications. Its well-defined structure and properties make it an indispensable tool in the

development of novel peptide-based drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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